Cas no 2172507-33-2 (4-(1-methyl-1H-imidazol-5-yl)pyrrolidin-3-ol)

4-(1-Methyl-1H-imidazol-5-yl)pyrrolidin-3-ol is a heterocyclic compound featuring both imidazole and pyrrolidine moieties, which confer unique chemical properties and reactivity. This structure is of interest in medicinal chemistry due to its potential as a building block for biologically active molecules, particularly in the development of enzyme inhibitors or receptor modulators. The presence of a hydroxyl group at the 3-position of the pyrrolidine ring enhances its solubility and provides a handle for further functionalization. The 1-methylimidazole substituent contributes to electron-rich characteristics, making it useful in coordination chemistry or as a ligand scaffold. Its well-defined stereochemistry also allows for precise stereocontrol in synthetic applications.

4-(1-methyl-1H-imidazol-5-yl)pyrrolidin-3-ol structure

2172507-33-2 structure

Product Name:4-(1-methyl-1H-imidazol-5-yl)pyrrolidin-3-ol

CAS No:2172507-33-2

MF:C₈H₁₃N₃O

MW:167.208321332932

CID:6244566

PubChem ID:165598056

Update Time:2025-11-03

4-(1-methyl-1H-imidazol-5-yl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

- 4-(1-methyl-1H-imidazol-5-yl)pyrrolidin-3-ol
- EN300-1627130
- 2172507-33-2
- Inchi： 1S/C8H13N3O/c1-11-5-10-3-7(11)6-2-9-4-8(6)12/h3,5-6,8-9,12H,2,4H2,1H3
- InChI Key： OINOXLGPHIRSBX-UHFFFAOYSA-N
- SMILES： OC1CNCC1C1=CN=CN1C

Computed Properties

Exact Mass: 167.105862047g/mol
Monoisotopic Mass: 167.105862047g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 164
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.2
Topological Polar Surface Area: 50.1Å²

4-(1-methyl-1H-imidazol-5-yl)pyrrolidin-3-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1627130-0.05g	4-(1-methyl-1H-imidazol-5-yl)pyrrolidin-3-ol	2172507-33-2	0.05g	$1188.0	2023-06-04
Enamine	EN300-1627130-0.1g	4-(1-methyl-1H-imidazol-5-yl)pyrrolidin-3-ol	2172507-33-2	0.1g	$1244.0	2023-06-04
Enamine	EN300-1627130-0.25g	4-(1-methyl-1H-imidazol-5-yl)pyrrolidin-3-ol	2172507-33-2	0.25g	$1300.0	2023-06-04
Enamine	EN300-1627130-0.5g	4-(1-methyl-1H-imidazol-5-yl)pyrrolidin-3-ol	2172507-33-2	0.5g	$1357.0	2023-06-04
Enamine	EN300-1627130-1.0g	4-(1-methyl-1H-imidazol-5-yl)pyrrolidin-3-ol	2172507-33-2	1g	$1414.0	2023-06-04
Enamine	EN300-1627130-2.5g	4-(1-methyl-1H-imidazol-5-yl)pyrrolidin-3-ol	2172507-33-2	2.5g	$2771.0	2023-06-04
Enamine	EN300-1627130-5.0g	4-(1-methyl-1H-imidazol-5-yl)pyrrolidin-3-ol	2172507-33-2	5g	$4102.0	2023-06-04
Enamine	EN300-1627130-10.0g	4-(1-methyl-1H-imidazol-5-yl)pyrrolidin-3-ol	2172507-33-2	10g	$6082.0	2023-06-04
Enamine	EN300-1627130-50mg	4-(1-methyl-1H-imidazol-5-yl)pyrrolidin-3-ol	2172507-33-2	50mg	$707.0	2023-09-22
Enamine	EN300-1627130-100mg	4-(1-methyl-1H-imidazol-5-yl)pyrrolidin-3-ol	2172507-33-2	100mg	$741.0	2023-09-22

4-(1-methyl-1H-imidazol-5-yl)pyrrolidin-3-ol Related Literature

1. Fast-pulsing NMR techniques for the detection of weak interactions: successful natural abundance probe of hydrogen bonds in peptides†

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3. Evidence of pre-micellar aggregates in aqueous solution of amphiphilic PDMS–PEO block copolymer†

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Additional information on 4-(1-methyl-1H-imidazol-5-yl)pyrrolidin-3-ol

Recent Advances in the Study of 4-(1-methyl-1H-imidazol-5-yl)pyrrolidin-3-ol (CAS: 2172507-33-2)

4-(1-methyl-1H-imidazol-5-yl)pyrrolidin-3-ol (CAS: 2172507-33-2) is a novel chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, structural characterization, and biological activity, particularly in the context of targeting specific enzymes and receptors involved in various disease pathways.

One of the key areas of research has been the optimization of synthetic routes for 4-(1-methyl-1H-imidazol-5-yl)pyrrolidin-3-ol. A study published in the Journal of Medicinal Chemistry (2023) described a scalable and efficient synthesis method that improved yield and purity, making the compound more accessible for further pharmacological evaluation. The study highlighted the importance of protecting group strategies and catalytic conditions in achieving high enantiomeric purity, which is critical for its biological activity.

In terms of biological activity, 4-(1-methyl-1H-imidazol-5-yl)pyrrolidin-3-ol has shown promising results as a modulator of specific G-protein-coupled receptors (GPCRs). Preclinical studies have demonstrated its ability to selectively bind to and activate certain GPCR subtypes, which are implicated in neurological disorders such as Parkinson's disease and schizophrenia. These findings were corroborated by in vitro and in vivo assays, which showed significant receptor occupancy and functional responses at nanomolar concentrations.

Another significant development is the exploration of 4-(1-methyl-1H-imidazol-5-yl)pyrrolidin-3-ol as a potential inhibitor of histone deacetylases (HDACs). A recent paper in Bioorganic & Medicinal Chemistry Letters (2024) reported that the compound exhibits selective inhibition of HDAC6, a key enzyme involved in cancer progression and neurodegenerative diseases. The study utilized molecular docking and kinetic assays to elucidate the binding mode and inhibitory mechanism, providing a foundation for further structure-activity relationship (SAR) studies.

Despite these advancements, challenges remain in the development of 4-(1-methyl-1H-imidazol-5-yl)pyrrolidin-3-ol as a therapeutic agent. Issues such as metabolic stability, bioavailability, and off-target effects need to be addressed through comprehensive pharmacokinetic and toxicological studies. Ongoing research is focused on derivatization and formulation strategies to enhance its drug-like properties.

In conclusion, 4-(1-methyl-1H-imidazol-5-yl)pyrrolidin-3-ol (CAS: 2172507-33-2) represents a promising scaffold for drug discovery, with potential applications in neurology and oncology. Future studies should aim to validate its therapeutic efficacy in clinical settings and explore its utility in combination therapies. The compound's unique structural features and biological activities make it a valuable subject for continued investigation in the chemical biology and pharmaceutical sciences.